Cas no 832717-12-1 (9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)-)
![9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)- structure](https://www.kuujia.com/scimg/cas/832717-12-1x500.png)
832717-12-1 structure
Product name:9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)-
9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)-
- 9-(6-methylsulfonylpyridin-3-yl)-6-piperidin-4-yloxypurine
- 9-(6-(Methylsulfonyl)pyridin-3-yl)-6-(piperidin-4-yloxy)-9H-purine
- 832717-12-1
- 9-[6-(Methanesulfonyl)pyridin-3-yl]-6-[(piperidin-4-yl)oxy]-9H-purine
- DTXSID90619645
- SCHEMBL1245451
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- Inchi: InChI=1S/C16H18N6O3S/c1-26(23,24)13-3-2-11(8-18-13)22-10-21-14-15(22)19-9-20-16(14)25-12-4-6-17-7-5-12/h2-3,8-10,12,17H,4-7H2,1H3
- InChI Key: PYWNNSRABMTFIQ-UHFFFAOYSA-N
- SMILES: CS(=O)(=O)C1=NC=C(C=C1)N2C=NC3=C2N=CN=C3OC4CCNCC4
Computed Properties
- Exact Mass: 374.11610963g/mol
- Monoisotopic Mass: 374.11610963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120Ų
- XLogP3: 0.6
9H-Purine, 9-[6-(methylsulfonyl)-3-pyridinyl]-6-(4-piperidinyloxy)- Related Literature
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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3. Back matter
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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